Etiocholanolone

Description

Etiocholanolone, also known as 5β-androsterone, is an endogenous 17-ketosteroid and an etiocholane (5β-androstane) steroid produced from the metabolism of testosterone . It is also known as 3α-hydroxy-5β-androstan-17-one or etiocholan-3α-ol-17-one . This compound is a major metabolite of testosterone and androstenedione in mammals, including humans, and is excreted in urine . Etiocholanolone is androgenically inactive .

Etiocholanolone causes fever, immunostimulation, and leukocytosis, and it is used to evaluate adrenal cortex function and bone marrow performance . It can also be used in neoplastic disease to stimulate the immune system . The pyrogenic effect of etiocholanolone results from the release of interleukin-1 (IL-1) from leukocytes . Furthermore, etiocholanolone is an inhibitory androstane neurosteroid that acts as a positive allosteric modulator of the GABA~A~ receptor and has anticonvulsant effects . Etiocholanolone glucuronide is another metabolite of testosterone, formed from etiocholanolone, and is eventually excreted in the urine .

Similar to pregnanolone, etiocholanolone activates the pyrin inflammasome and has been studied as a pyrogenic steroid in steroid fever, a condition similar to familial Mediterranean fever (FMF) . It is not yet known whether these endogenous steroids trigger FMF flares, but they may link stress, the menstrual cycle, and disease flares .

• CAS No.: 53-42-9
• Product Name: Etiocholanolone
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (3R,5R,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,18+,19+/m1/s1
• Standard InChIKey: QGXBDMJGAMFCBF-BNSUEQOYSA-N
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Purity: > 95%
• Synonyms: 3 alpha Hydroxy 5 beta Androstan 17 One; 3-alpha-Hydroxy-5-beta-Androstan-17-One; 5 beta Androsterone; 5-beta-Androsterone; Etiocholanolone
• PubChem Compound: 5880
• Last Modified: Aug 15 2023